Cas no 88696-09-7 (Methanone, 1H-benzimidazol-2-yl[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: Methanone, 1H-benzimidazol-2-yl[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 88696-09-7
• MF: C₁₈H₁₈N₂O
• MW: 278.348324298859
• CID: 624278
• PubChem ID: 13260188
• Update Time: 2025-04-19

Methanone, 1H-benzimidazol-2-yl[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1H-benzimidazol-2-yl[4-(1,1-dimethylethyl)phenyl]-
• 1H-benzimidazol-2-yl-(4-tert-butylphenyl)methanone
• (1H-Benzimidazol-2-yl)(4-tert-butylphenyl)methanone
• DTXSID90532709
• 88696-09-7

• Inchi： 1S/C18H18N2O/c1-18(2,3)13-10-8-12(9-11-13)16(21)17-19-14-6-4-5-7-15(14)20-17/h4-11H,1-3H3,(H,19,20)
• InChI Key： BTQUOJYVXPEFMX-UHFFFAOYSA-N
• SMILES： O=C(C1=NC2C=CC=CC=2N1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 278.141913202g/mol
• Monoisotopic Mass: 278.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.8Ų